Cas no 227941-12-0 (Benzonitrile, 4-(2-oxiranylethoxy)-)

• Product name: Benzonitrile, 4-(2-oxiranylethoxy)-
• CAS No: 227941-12-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1414803
• PubChem ID: 22235395

Benzonitrile, 4-(2-oxiranylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-Oxiranyl)ethoxy]benzonitrile
• 4-[2-(oxiran-2-yl)ethoxy]benzonitrile
• Benzonitrile, 4-(2-oxiranylethoxy)-
• 4-(2-Oxiranylethoxy)benzonitrile
• SCHEMBL5965773
• XZGQQCFEIDXEAI-UHFFFAOYSA-N
• 227941-12-0
• DTXSID50623647
• DB-295028

• Inchi： InChI=1S/C11H11NO2/c12-7-9-1-3-10(4-2-9)13-6-5-11-8-14-11/h1-4,11H,5-6,8H2
• InChI Key： XZGQQCFEIDXEAI-UHFFFAOYSA-N
• SMILES： C1C(O1)CCOC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.6Ų